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DosatiLink-1 Core Identification

The table below summarizes the basic identifying information for DosatiLink-1 available from a

commercial database [1].

Property Description
Name DosatiLink-1 [1]
Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1]

CAS Number 2941512-37-2 [1]

Chemical Ce9Ho3CI2F2N13017S [1]

Formula

Molar Mass 1517.52 g/mol [1]

Reference Robert B. Kargbo. Expanding the Chemical Space: New Approach to Cell-Permeable

Drugs. ACS Med. Chem. Lett. 2023, 14, 10, 1329-1330 [1].

Framework for a Preliminary Investigation
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A preliminary investigation for a drug candidate like DesatiLink-1 would systematically evaluate its
properties and biological activity. The diagram below outlines the key phases and decision points in this

process.
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Preliminary Investigation
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The investigation framework involves sequential phases [1]. The process begins with Compound
Identification & Characterization to confirm chemical structure and purity using techniques like NMR and
HPLC. Success leads to In Vitro Profiling, testing bioactivity against the primary target (ABL kinase),
screening for selectivity across other targets, and evaluating cellular-level efficacy. Positive results then
trigger Early In Vivo Assessment, where animal studies investigate absorption, distribution, metabolism,
and excretion (ADME) and pharmacokinetics (PK). Each phase has a "go/no-go" decision point based on

predefined criteria.

Experimental Protocols Overview
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Without access to the specific study behind the reference [1], here are standard methodologies that would be

used in a preliminary investigation.

e Primary Target Assay:

o Objective: To quantify the half-maximal inhibitory concentration (ICso) of DosatiLink-1 against
the ABL kinase enzyme.

o Methodology: Use a biochemical kinase assay.

o Detailed Protocol: A purified ABL kinase domain is incubated with ATP and a specific peptide
substrate. DosatiLink-1 is introduced at a range of concentrations (e.g., 0.1 nM to 10 pM).
Kinase activity is measured by detecting the transfer of a phosphate group to the substrate,
often using a luminescence or fluorescence readout. Data is analyzed using non-linear
regression to calculate the ICso value.

¢ Cellular Efficacy Assay:

o Obijective: To determine the anti-proliferative effect of DosatiLink-1 on ABL-dependent cell
lines.

o Methodology: Perform a cell viability assay.

o Detailed Protocol: Cells (e.g., K562 chronic myeloid leukemia cells) are seeded in multi-well
plates and treated with a dilution series of DosatiLink-1 for 48-72 hours. Cell viability is
measured using reagents like MTT or CellTiter-Glo, which quantify metabolic activity or ATP
content as a proxy for live cells. The half-maximal effective concentration (ECso) is then
determined.
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1. - DosatiLink is an Abelson murine leukemia (ABL) enzyme inhibitor. 1 [peptidedb.com]

To cite this document: Smolecule. [DosatiLink-1 preliminary investigation]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b12863473#dosatilink-1-preliminary-

investigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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